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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexanone

Cat. No.: B147574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of 3,3,5-
trimethylcyclohexanone in water and various organic solvents. This document is intended to

be a valuable resource for laboratory researchers, chemists, and professionals in the

pharmaceutical and chemical industries who utilize this compound in their work.

Introduction to 3,3,5-Trimethylcyclohexanone
3,3,5-Trimethylcyclohexanone is a cyclic ketone that is a colorless to very slightly yellow

liquid at room temperature. It is recognized for its characteristic mint-like or camphoraceous

odor. Due to its properties, it finds applications as an industrial solvent, in the synthesis of

polymers and other organic compounds, and as a fragrance ingredient. A clear understanding

of its solubility is crucial for its effective use in various applications, including reaction

chemistry, formulation development, and purification processes.

Solubility of 3,3,5-Trimethylcyclohexanone
The solubility of a compound is a fundamental physical property that dictates its utility in

various applications. This section details the solubility of 3,3,5-trimethylcyclohexanone in

aqueous and organic media.

Solubility in Water
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3,3,5-Trimethylcyclohexanone is sparingly soluble in water. The presence of the polar ketone

group allows for some interaction with water molecules, but the larger, nonpolar hydrocarbon

structure limits its aqueous solubility.

Table 1: Quantitative Solubility of 3,3,5-Trimethylcyclohexanone in Water

Temperature Solubility (g/L)

20 °C 13[1][2]

Not Specified 30[1][2]

Solubility in Organic Solvents
3,3,5-Trimethylcyclohexanone exhibits good solubility in a wide range of common organic

solvents.[3] This is attributed to its ability to engage in dipole-dipole interactions via its ketone

group and van der Waals forces through its alkyl framework.

Table 2: Qualitative Solubility of 3,3,5-Trimethylcyclohexanone in Organic Solvents

Solvent Class Solubility

Alcohols Soluble[2][4]

Oils Soluble[2][4]

Broad array of organic solvents Miscible[3]

While specific quantitative data for its solubility in various organic solvents is not readily

available in the literature, its structural characteristics suggest high solubility in polar aprotic

solvents (like acetone), ethers (like diethyl ether), esters (like ethyl acetate), and hydrocarbons

(like toluene).

Factors Influencing Solubility
The solubility of 3,3,5-trimethylcyclohexanone is influenced by several factors, primarily the

chemical nature of the solvent, temperature, and pressure.
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Factors Influencing Solubility

Solubility of 3,3,5-Trimethylcyclohexanone
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Caption: Key factors that govern the solubility of a solute in a solvent.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of 3,3,5-
trimethylcyclohexanone in a given solvent, based on the widely used shake-flask method.

Materials
3,3,5-trimethylcyclohexanone (high purity)

Solvent of interest (analytical grade)

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

Volumetric flasks and pipettes

Gas chromatograph (GC) with a suitable column and detector (e.g., Flame Ionization

Detector - FID) or other suitable analytical instrument
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Syringes and vials

Procedure
Preparation of Supersaturated Solution: Add an excess amount of 3,3,5-
trimethylcyclohexanone to a known volume of the solvent in a sealed container (e.g., a

screw-cap vial). The amount of ketone added should be more than what is expected to

dissolve to ensure that a saturated solution is formed.

Equilibration: Place the sealed container in a thermostatically controlled shaker or water bath

set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (e.g.,

24-48 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, allow the container to stand undisturbed at the same

temperature to allow the undissolved ketone to settle. If necessary, centrifuge the sample to

facilitate the separation of the solid and liquid phases.

Sample Extraction: Carefully extract an aliquot of the clear supernatant (the saturated

solution) using a syringe. It is crucial to avoid disturbing the undissolved material.

Dilution: Accurately dilute the extracted aliquot with a known volume of the pure solvent to

bring the concentration of 3,3,5-trimethylcyclohexanone within the linear range of the

analytical instrument.

Quantitative Analysis: Analyze the diluted sample using a pre-calibrated gas chromatograph

or another suitable analytical method to determine the concentration of 3,3,5-
trimethylcyclohexanone.

Calculation: Calculate the solubility from the determined concentration and the dilution factor.
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Experimental Workflow for Solubility Determination

Add excess 3,3,5-trimethylcyclohexanone to solvent

Equilibrate at constant temperature with agitation

Allow undissolved solute to settle (centrifuge if needed)

Extract a known volume of the supernatant

Dilute the extracted sample

Analyze concentration by GC or other method

Calculate solubility

Click to download full resolution via product page

Caption: A stepwise workflow for the experimental determination of solubility.

Conclusion
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This technical guide has summarized the available information on the solubility of 3,3,5-
trimethylcyclohexanone in water and organic solvents. While quantitative data for aqueous

solubility is established, further research is needed to quantify its solubility in a broader range

of organic solvents. The provided experimental protocol offers a robust framework for

researchers to conduct such determinations in their own laboratories. A thorough

understanding of the solubility of this compound will continue to be essential for its effective

application in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b147574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

